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Compound of Interest

Compound Name: Lanicemine-d5

Cat. No.: B1155724 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data, handling

procedures, and core mechanistic information for Lanicemine-d5. The following sections detail

the known hazards, safe handling protocols, and the primary signaling pathway associated with

this compound, offering critical information for laboratory and drug development settings.

Note on Deuteration: This guide primarily references the safety data sheet (SDS) for

Lanicemine (free base). While Lanicemine-d5 is a deuterated form of the compound, a specific

safety data sheet for this isotopic-labeled version is not readily available. The safety information

for the non-deuterated form is considered a close surrogate, as the toxicological properties of

deuterated and non-deuterated compounds are generally very similar. However, it is

recommended to handle Lanicemine-d5 with the same precautions as Lanicemine.

Safety Data Summary
The following tables summarize the key safety and physical property data for Lanicemine. This

information is crucial for risk assessment and the implementation of appropriate safety

measures in a laboratory setting.

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]

Acute Aquatic Toxicity Category 1
H400: Very toxic to aquatic

life[1]

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects[1]

Table 2: Physical and Chemical Properties
Property Value

Molecular Formula C13H14N2[1]

Molecular Weight 198.26 g/mol [1]

Appearance Neat oil[2]

Purity ≥95%[2]

Storage Temperature -20°C[1][2]

Stability ≥ 4 years at -20°C[2]

Solubility
DMSO: 30 mg/mLEthanol: 20 mg/mLPBS (pH

7.2): 3 mg/mL[2]

Experimental Protocols
While specific experimental protocols for the toxicological testing of Lanicemine are not

detailed in the available safety data sheets, the GHS classification "Acute Toxicity, Oral

(Category 4)" is typically determined through standardized procedures, such as those outlined

by the Organisation for Economic Co-operation and Development (OECD).

Typical Protocol for Acute Oral Toxicity (OECD Guideline
420, 423, or 425)
The determination of acute oral toxicity, leading to a classification such as Category 4,

generally follows one of the OECD test guidelines. These methods are designed to estimate
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the LD50 (the dose lethal to 50% of a test population) and identify signs of toxicity.

Test Species: Typically, a rodent species such as rats or mice is used. Studies are often

initially conducted in a single sex (usually females).

Administration: The test substance is administered orally via gavage in a single dose or

multiple doses within 24 hours. For substances with low toxicity, a maximum feasible dose is

administered.

Dose Levels: A stepwise procedure with fixed doses (e.g., 5, 50, 300, and 2000 mg/kg body

weight) is often employed. The starting dose is selected based on existing information about

the substance.

Observation Period: Animals are observed for a period of 14 days following administration.

Data Collection: All mortalities, clinical signs of toxicity (e.g., changes in skin, fur, eyes, and

behavior), time of onset, duration, and reversibility of these signs are recorded. Body weight

is also monitored.

Endpoint: The primary endpoint is mortality. The LD50 value is calculated based on the

number of mortalities at different dose levels. This value is then used to classify the

substance according to the GHS. For Category 4, the LD50 is typically between 300 and

2000 mg/kg.

Signaling Pathway and Mechanism of Action
Lanicemine is an N-methyl-D-aspartate (NMDA) receptor antagonist. Its mechanism of action is

believed to be similar to other NMDA receptor antagonists like ketamine, which have shown

rapid-acting antidepressant effects. The binding of Lanicemine to the NMDA receptor blocks

the influx of calcium ions, which in turn modulates downstream signaling pathways. This action

is thought to lead to an increase in the release of brain-derived neurotrophic factor (BDNF) and

the activation of the mammalian target of rapamycin (mTOR) pathway, both of which are

involved in neuroplasticity and synaptic function.
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Lanicemine's Proposed Antidepressant Signaling Pathway.

Safe Handling and Personal Protective Equipment
(PPE)
Proper handling of Lanicemine-d5 is essential to minimize exposure and ensure laboratory

safety. The following workflow outlines the recommended procedures for handling this

compound, from preparation to disposal.
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Workflow for the Safe Handling of Lanicemine-d5.
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Recommended Personal Protective Equipment (PPE):
Eye Protection: Safety goggles with side-shields are mandatory.

Hand Protection: Wear appropriate protective gloves (e.g., nitrile).

Skin and Body Protection: An impervious lab coat should be worn.

Respiratory Protection: If there is a risk of aerosol formation, a suitable respirator should be

used.

Handling and Storage:
Work in a well-ventilated area, preferably a chemical fume hood.[1]

Avoid the formation of dust and aerosols.[1]

Avoid contact with skin, eyes, and clothing.[1][2]

Do not eat, drink, or smoke when handling this product.[1]

Store in a tightly sealed container in a cool, well-ventilated area at -20°C.[1][2]

Keep away from direct sunlight and sources of ignition.[1]

First Aid Measures:
If Swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.[1]

Eye Contact: Immediately flush eyes with plenty of water. Remove contact lenses if present

and easy to do. Continue rinsing.

Skin Contact: Wash skin thoroughly with soap and water. Remove contaminated clothing.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.

By adhering to these safety guidelines and understanding the toxicological profile and

mechanism of action of Lanicemine-d5, researchers can handle this compound responsibly

and minimize risks in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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